N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide

• IUPAC Name: N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C17H20N4O/c22-17(16-3-1-2-8-19-16)20-13-14-6-11-21(12-7-14)15-4-9-18-10-5-15/h1-5,8-10,14H,6-7,11-13H2,(H,20,22)
• InChI Key: VMLXREFWJQHDOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=CC=N2)C3=CC=NC=C3
• Molecular Formula: C17H20N4O
• Molecular Weight: 296.37 g/mol

Description

N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide is an organic compound that features a pyridine ring and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide typically involves the reaction of pyridine derivatives with piperidine derivatives. One common method involves the use of 4-bromopyridine and 4-piperidinemethanol as starting materials. The reaction is carried out in the presence of a base such as sodium hydroxide in ethanol, followed by the addition of a carboxamide group through a coupling reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups on the pyridine or piperidine rings are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of pyridine N-oxide derivatives.

Reduction: Formation of reduced piperidine derivatives.

Substitution: Formation of substituted pyridine or piperidine derivatives.

Scientific Research Applications

N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby affecting biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide
• N-[(1-pyridin-4-ylpiperidin-3-yl)methyl]pyridine-2-carboxamide

Uniqueness

N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]pyridine-2-carboxamide is unique due to its specific structural arrangement, which imparts distinct chemical and biological properties